Boric anhydride
Boric anhydride
Boric anhydride (Boron trioxide) is a colorless glassy hygroscopic mass having rhombic crystals. Its dissolution in water is a highly exothermic reaction and orthoboric acid is formed. It can be prepared by heating boric acid. It is used as flux in metallurgical processes. It has been reported as an inhibitor of crystallization.
Anhydride can be obtained by heating boric acid at temperatures higher than 160oC.
Boron oxide appears as colorless, semi-transparent glassy lumps or hard white odorless crystals. Mp 450°C; bp: 1860°C. Density: 2.46 g cm-3. Moderately soluble in water. Used as an insecticide; as the starting material for the synthesis of other boron compounds; as a fluxing agent in enamels and glasses; and in mixture with 2-6% boron nitride, as a bonding agent in the hot isostatic pressing of boron nitride ceramics.
Diboron trioxide is a boron oxide with formula B2O3.
Anhydride can be obtained by heating boric acid at temperatures higher than 160oC.
Boron oxide appears as colorless, semi-transparent glassy lumps or hard white odorless crystals. Mp 450°C; bp: 1860°C. Density: 2.46 g cm-3. Moderately soluble in water. Used as an insecticide; as the starting material for the synthesis of other boron compounds; as a fluxing agent in enamels and glasses; and in mixture with 2-6% boron nitride, as a bonding agent in the hot isostatic pressing of boron nitride ceramics.
Diboron trioxide is a boron oxide with formula B2O3.
Brand Name:
Vulcanchem
CAS No.:
1303-86-2
VCID:
VC20936921
InChI:
InChI=1S/B2O3/c3-1-5-2-4
SMILES:
B(=O)OB=O
Molecular Formula:
B2O3
Molecular Weight:
69.63 g/mol
Boric anhydride
CAS No.: 1303-86-2
Cat. No.: VC20936921
Molecular Formula: B2O3
Molecular Weight: 69.63 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Boric anhydride (Boron trioxide) is a colorless glassy hygroscopic mass having rhombic crystals. Its dissolution in water is a highly exothermic reaction and orthoboric acid is formed. It can be prepared by heating boric acid. It is used as flux in metallurgical processes. It has been reported as an inhibitor of crystallization. Anhydride can be obtained by heating boric acid at temperatures higher than 160oC. Boron oxide appears as colorless, semi-transparent glassy lumps or hard white odorless crystals. Mp 450°C; bp: 1860°C. Density: 2.46 g cm-3. Moderately soluble in water. Used as an insecticide; as the starting material for the synthesis of other boron compounds; as a fluxing agent in enamels and glasses; and in mixture with 2-6% boron nitride, as a bonding agent in the hot isostatic pressing of boron nitride ceramics. Diboron trioxide is a boron oxide with formula B2O3. |
|---|---|
| CAS No. | 1303-86-2 |
| Molecular Formula | B2O3 |
| Molecular Weight | 69.63 g/mol |
| IUPAC Name | oxo(oxoboranyloxy)borane |
| Standard InChI | InChI=1S/B2O3/c3-1-5-2-4 |
| Standard InChI Key | JKWMSGQKBLHBQQ-UHFFFAOYSA-N |
| SMILES | B(=O)OB=O |
| Canonical SMILES | B(=O)OB=O |
| Boiling Point | 3380 °F at 760 mm Hg (NIOSH, 2016) 1500 °C (crystal) ~1860 °C 3380°F |
| Colorform | Colorless, brittle, vitreous, semitransparent lumps or hard, white crystals Colorless, glassy or hexagonal crystals, hygroscopic Colorless powder or vitreous crystals |
| Melting Point | 842 °F (NIOSH, 2016) 450 °C (crystal) 450 °C 842°F |
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